Cas no 18429-71-5 (4,5,10-trimethyltetraphene)

4,5,10-trimethyltetraphene structure
4,5,10-trimethyltetraphene structure
Product Name:4,5,10-trimethyltetraphene
CAS No:18429-71-5
MF:C21H18
MW:270.367625713348
CID:1378949
PubChem ID:87636
Update Time:2025-04-20

4,5,10-trimethyltetraphene Chemical and Physical Properties

Names and Identifiers

    • 4,5,10-trimethyltetraphene
    • 4,5,10-Trimethylbenz[a]anthracene
    • 4,5,10-trimethylbenzo[a]anthracene
    • DTXSID10171553
    • Benz(a)anthracene, 4,5,10-trimethyl-
    • 18429-71-5
    • 4,5,10-Trimethylbenz(a)anthracene
    • 4,5,10-trimethyl benz[a]anthracene
    • Inchi: 1S/C21H18/c1-13-7-8-16-11-18-10-15(3)21-14(2)5-4-6-19(21)20(18)12-17(16)9-13/h4-12H,1-3H3
    • InChI Key: BABWOXAQJTZWJJ-UHFFFAOYSA-N
    • SMILES: C12C=C3C=C(C)C=CC3=CC1=CC(C)=C1C(C)=CC=CC=21

Computed Properties

  • Exact Mass: 270.14094
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0691 (estimate)
  • Boiling Point: 480.48°C (rough estimate)
  • Refractive Index: 1.7120 (estimate)
  • PSA: 0
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